Cas no 917911-19-4 (1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester)

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester is a specialized cyclohexene derivative featuring both carboxylic acid and amino functional groups, esterified as a methyl ester. This compound is of interest in synthetic organic chemistry due to its structural versatility, combining a rigid cyclohexene backbone with reactive moieties suitable for further functionalization. The presence of the 4,4-dimethyl group enhances steric stability, while the amino group offers potential for derivatization or coordination chemistry. The methyl ester improves solubility in organic solvents, facilitating handling in synthetic applications. This compound may serve as an intermediate in pharmaceuticals, agrochemicals, or fine chemical synthesis, where its unique substitution pattern enables tailored molecular design.

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester structure

917911-19-4 structure

Product Name:1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester

CAS No:917911-19-4

MF:C₁₀H₁₇NO₂

MW:183.24748301506

CID:782248

PubChem ID:58775793

Update Time:2025-10-30

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester
- methyl 2-amino-4,4-dimethylcyclohexene-1-carboxylate
- DTXSID60729967
- SCHEMBL4548480
- 917911-19-4
- Methyl 2-amino-4,4-dimethylcyclohex-1-ene-1-carboxylate
- Inchi： 1S/C10H17NO2/c1-10(2)5-4-7(8(11)6-10)9(12)13-3/h4-6,11H2,1-3H3
- InChI Key： JDCKONPKQGRNJM-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(CC(C)(C)CC1)N)=O

Computed Properties

Exact Mass: 183.125928785g/mol
Monoisotopic Mass: 183.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-369462-1.0g	METHYL 2-AMINO-4,4-DIMETHYLCYCLOHEX-1-ENE-1-CARBOXYLATE	917911-19-4		1.0g	$0.0	2023-03-02

1-Cyclohexene-1-carboxylic acid, 2-amino-4,4-dimethyl-, methyl ester Related Literature

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